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Cat. No.: B6352247

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyethylene glycol (PEG)ylation is a widely utilized strategy in nanomedicine to improve the
pharmacokinetic and pharmacodynamic properties of nanoparticles. The covalent attachment
of PEG chains to the surface of nanoparticles shields them from the immune system, reduces
protein adsorption (opsonization), and minimizes aggregation, thereby prolonging their
systemic circulation time and enhancing their accumulation at target sites through the
enhanced permeability and retention (EPR) effect.[1][2]

Bis-PEG25-TFP ester is a homobifunctional crosslinking reagent that provides an efficient
method for conjugating PEG chains to nanopatrticles. This reagent features a 25-unit
polyethylene glycol spacer flanked by two tetrafluorophenyl (TFP) ester reactive groups. TFP
esters are highly reactive towards primary and secondary amines on the surface of
nanoparticles, forming stable amide bonds. Notably, TFP esters exhibit greater stability against
hydrolysis in aqueous media compared to their N-hydroxysuccinimide (NHS) ester
counterparts, leading to higher coupling efficiencies.

These application notes provide a detailed protocol for the PEGylation of amine-functionalized
nanoparticles using Bis-PEG25-TFP ester, along with methods for the characterization of the
resulting PEGylated nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

+ 1. PEGylation as a strategy for improving nanoparticle-based drug and gene delivery - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b6352247?utm_src=pdf-body-img
https://www.benchchem.com/product/b6352247?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4798869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4798869/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6352247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» 2. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery -
Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]

 To cite this document: BenchChem. [Application Notes and Protocols for PEGylating
Nanoparticles with Bis-PEG25-TFP Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b635224 7#pegylating-nanoparticles-with-bis-peg25-
tfp-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://pubs.rsc.org/en/content/articlehtml/2021/nr/d1nr02065j
https://pubs.rsc.org/en/content/articlehtml/2021/nr/d1nr02065j
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/product/b6352247#pegylating-nanoparticles-with-bis-peg25-tfp-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6352247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6352247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

